Cas no 1421514-68-2 (N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1421514-68-2
• MF: C₁₇H₁₃N₃O₂S₂
• MW: 355.434020757675
• CID: 6089014
• PubChem ID: 71804090
• Update Time: 2025-06-13

N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024556203
• N-(FURAN-3-YLMETHYL)-N-(THIOPHEN-2-YLMETHYL)-2,1,3-BENZOTHIADIAZOLE-5-CARBOXAMIDE
• N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• 1421514-68-2
• N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• VU0548393-1
• F6415-0892

• Inchi： 1S/C17H13N3O2S2/c21-17(13-3-4-15-16(8-13)19-24-18-15)20(9-12-5-6-22-11-12)10-14-2-1-7-23-14/h1-8,11H,9-10H2
• InChI Key： INPSBAKDQNMUAP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C(C1C=CC2C(C=1)=NSN=2)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 355.04491901g/mol
• Monoisotopic Mass: 355.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Additional information on N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

Recent Advances in the Study of N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1421514-68-2)

The compound N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1421514-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. The benzothiadiazole core, coupled with the furan and thiophene moieties, contributes to its diverse pharmacological properties. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and interactions with various biological targets.

One of the key findings from recent investigations is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, with notable activity observed in breast and lung cancer models. Additionally, preliminary data suggest that it may exhibit synergistic effects when combined with existing chemotherapeutic agents, potentially reducing the required dosages and minimizing side effects.

Further research has explored the compound's potential as an antimicrobial agent. Structural-activity relationship (SAR) studies have identified critical functional groups that enhance its antibacterial and antifungal properties. These insights are paving the way for the design of next-generation antimicrobials with improved efficacy and reduced resistance profiles.

In conclusion, N-(furan-3-yl)methyl-N-(thiophen-2-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide represents a versatile and promising candidate for further drug development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, ultimately contributing to the advancement of chemical biology and medicinal chemistry.